Cas no 63467-34-5 (1-methoxy-4-phenylpyridinium iodide)
63467-34-5 structure
Product Name:1-methoxy-4-phenylpyridinium iodide
CAS No:63467-34-5
MF:C12H12INO
MW:313.134255409241
CID:960298
PubChem ID:113263
Update Time:2025-04-19
1-methoxy-4-phenylpyridinium iodide Chemical and Physical Properties
Names and Identifiers
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- 1-methoxy-4-phenylpyridinium iodide
- Pyridinium, 1-methoxy-4-phenyl-, iodide
- Pyridinium, 1-methoxy-4-phenyl-, iodide (1:1)
- NS00054821
- STKHLBWQKSAUEB-UHFFFAOYSA-M
- EINECS 264-236-8
- DB-216149
- DTXSID80886607
- 63467-34-5
-
- Inchi: 1S/C12H12NO.HI/c1-14-13-9-7-12(8-10-13)11-5-3-2-4-6-11;/h2-10H,1H3;1H/q+1;/p-1
- InChI Key: STKHLBWQKSAUEB-UHFFFAOYSA-M
- SMILES: [I-].O(C)[N+]1C=CC(=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 300.902
- Monoisotopic Mass: 312.99636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.11
1-methoxy-4-phenylpyridinium iodide Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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